Cas no 95108-89-7 (Ethanol, 2-[2-(phenylthio)ethoxy]-)

• Product Name: Ethanol, 2-[2-(phenylthio)ethoxy]-
• CAS No: 95108-89-7
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 751990
• PubChem ID: 14765190
• Update Time: 2025-04-19

Ethanol, 2-[2-(phenylthio)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-(phenylthio)ethoxy]-
• 2-(2-phenylsulfanylethoxy)ethanol
• 95108-89-7
• 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-ol
• DTXSID70563778

• Inchi： 1S/C10H14O2S/c11-6-7-12-8-9-13-10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： QZCLZVACBCSMFG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCOCCO

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.8Ų